
Personal protective equipment for handling
Ethylene bis(2-bromoisobutyrate)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethylene bis(2-bromoisobutyrate)

Cat. No.: B3050295 Get Quote

Essential Safety and Handling Guide for Ethylene
bis(2-bromoisobutyrate)
This guide provides critical safety and logistical information for the proper handling and

disposal of Ethylene bis(2-bromoisobutyrate) (CAS No. 248603-11-4). The following

procedures are designed to ensure the safety of laboratory personnel and to minimize

environmental impact.

Chemical Identifier and Physical Properties

Property Value

Molecular Formula C10H16Br2O4

Molecular Weight 360.04 g/mol [1]

Appearance Solid[2]

Melting Point 45-49 °C[3]

Boiling Point 344.5 ± 22.0 °C (Predicted)[3][4][5]

Flash Point >110 °C[3][4][5][6]

Density 1.585 ± 0.06 g/cm3 (Predicted)[3][4][5][6]
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Hazard Identification and Precautionary Statements
Ethylene bis(2-bromoisobutyrate) is classified with the following hazards:

H302: Harmful if swallowed[1]

H318: Causes serious eye damage[1]

Signal Word: Danger

Precautionary Statements:

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][7]

P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you

feel unwell. Rinse mouth.[5]

P305 + P351 + P338 + P310: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a

POISON CENTER or doctor/physician.[5][7]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment plan is essential when handling Ethylene
bis(2-bromoisobutyrate). The following table summarizes the recommended PPE.
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Body Part PPE Type
Specific
Recommendations

Eyes/Face Safety Goggles/Face Shield

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[8] A face

shield may be necessary for

splash protection.

Skin Chemical-Resistant Gloves

Wear protective gloves.

Specific material compatibility

should be confirmed with the

glove manufacturer.

Body
Laboratory Coat/Protective

Suit

A standard laboratory coat

should be worn. For larger

quantities or where significant

exposure is possible, a

chemical-resistant suit may be

required.[9]

Respiratory Respirator

Use a NIOSH-approved

respirator or equivalent if

ventilation is inadequate or for

emergency situations.[10]

Ensure proper fit and training.

Operational Plans: Handling Procedures
Adherence to the following step-by-step handling procedures will minimize the risk of exposure

and accidents.

1. Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[8]
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Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[8]

2. Personal Protective Equipment (PPE) Donning:

Before handling the chemical, put on all required PPE as outlined in the table above.

3. Chemical Handling:

Avoid dust formation.[2]

Do not get in eyes, on skin, or on clothing.[8]

Avoid ingestion and inhalation.[8]

Weigh and transfer the solid material carefully to prevent dispersal.

Keep containers tightly closed when not in use.[8]

4. Storage:

Store in a dry, cool, and well-ventilated place.[8]

Keep containers tightly closed.[8]

Incompatible materials to avoid include acids, bases, reducing agents, and oxidizing agents.

[8]

Disposal Plans
Proper disposal of Ethylene bis(2-bromoisobutyrate) and its contaminated waste is crucial to

prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

Collect all waste contaminated with Ethylene bis(2-bromoisobutyrate), including empty

containers, used PPE, and absorbent materials, in a designated and clearly labeled waste

container.
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2. Waste Disposal:

Dispose of contents and container to an approved waste disposal plant.[8]

Do not let the product enter drains.[2]

All disposal practices must be in accordance with local, state, and federal regulations.

3. Spill Response:

In case of a spill, evacuate personnel to a safe area.[2]

Ensure adequate ventilation.[2]

Wear appropriate PPE, including respiratory protection.[2]

Use an inert absorbent material to soak up the spill.[8]

Collect the absorbed material and place it in a suitable, closed container for disposal.[8]

Emergency Procedures Workflow
The following diagram illustrates the logical workflow for responding to an accidental spill of

Ethylene bis(2-bromoisobutyrate).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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